molecular formula C31H34N2O2 B15366483 1-(4-Diethylaminoethoxyphenyl)-1,2-di(phenyl)-2-(4-pyridyl)ethanol CAS No. 56501-75-8

1-(4-Diethylaminoethoxyphenyl)-1,2-di(phenyl)-2-(4-pyridyl)ethanol

Cat. No.: B15366483
CAS No.: 56501-75-8
M. Wt: 466.6 g/mol
InChI Key: WVFMGHMHLJEXHU-UHFFFAOYSA-N
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Description

1-(4-Diethylaminoethoxyphenyl)-1,2-di(phenyl)-2-(4-pyridyl)ethanol (CAS 56501-77-0) is a structurally complex molecule featuring a central ethanol backbone substituted with:

  • Two phenyl groups, contributing to hydrophobic interactions and π-stacking capabilities.
  • A 4-pyridyl group, enabling coordination chemistry and hydrogen bonding .

Its molecular formula is C₃₁H₃₄N₂O₂ (molecular weight: 478.62 g/mol). The compound’s multifunctional design suggests applications in pharmaceuticals (e.g., kinase inhibition) and materials science (e.g., metal-organic frameworks, MOFs) .

Properties

CAS No.

56501-75-8

Molecular Formula

C31H34N2O2

Molecular Weight

466.6 g/mol

IUPAC Name

1-[4-[2-(diethylamino)ethoxy]phenyl]-1,2-diphenyl-2-pyridin-4-ylethanol

InChI

InChI=1S/C31H34N2O2/c1-3-33(4-2)23-24-35-29-17-15-28(16-18-29)31(34,27-13-9-6-10-14-27)30(25-11-7-5-8-12-25)26-19-21-32-22-20-26/h5-22,30,34H,3-4,23-24H2,1-2H3

InChI Key

WVFMGHMHLJEXHU-UHFFFAOYSA-N

Canonical SMILES

CCN(CC)CCOC1=CC=C(C=C1)C(C2=CC=CC=C2)(C(C3=CC=CC=C3)C4=CC=NC=C4)O

Origin of Product

United States

Comparison with Similar Compounds

Electronic and Steric Effects

  • The diethylaminoethoxy group in the target compound introduces strong electron-donating and cationic properties, enhancing solubility in aqueous media compared to non-polar analogs like 1,2-diphenyl-1-(4-pyridyl)-2-(2-pyridyl)ethanol .
  • Methoxy-substituted analogs (e.g., 1,1-bis(4-methoxyphenyl)-2-phenyl-2-(pyridin-4-yl)ethanol) exhibit increased π-electron density, favoring interactions with aromatic drug targets .

Coordination Chemistry

  • The 4-pyridyl group enables metal coordination, as seen in MOFs using 1,2-di(4-pyridyl)ethylene .

Pharmacological Potential

  • Pyridyl- and phenyl-rich analogs (e.g., oxadiazole derivatives in ) show antiviral activity, suggesting the target compound could be optimized for similar applications .
  • The diethylamino group may improve blood-brain barrier penetration compared to non-aminated analogs .

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